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Compound of Interest

Compound Name: Niflumic Acid-d5

Cat. No.: B564338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers, availability, and
key technical data for Niflumic Acid-d5. This deuterated analog of Niflumic acid serves as a
critical internal standard for bioanalytical and pharmacokinetic studies, enabling precise
guantification in complex biological matrices.[1][2]

Introduction to Niflumic Acid-d5

Niflumic Acid-d5 is the deuterium-labeled version of Niflumic acid, a non-steroidal anti-
inflammatory drug (NSAID) known for its analgesic and anti-inflammatory properties.[1][3]
Niflumic acid functions as a blocker of Ca2+-activated Cl- channels and an inhibitor of
cyclooxygenase-2 (COX-2).[3] The incorporation of stable deuterium isotopes into the Niflumic
acid molecule provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based quantification of the parent drug.[1][4]

Commercial Availability and Supplier Information

A variety of chemical suppliers offer Niflumic Acid-d5 for research purposes. The following
table summarizes the available products from prominent suppliers. Please note that availability
and pricing are subject to change and should be confirmed directly with the supplier.
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= I Product Catalog Available Purityllsoto CAS
upplier
S Name Number Pack Sizes pic Purity Number
MedchemExp  Niflumic Acid- - 1794811-58-
HY-112932S 1 mg, 10 mg Not specified
ress d5 7
Niflumic Acid- » Inquire for » 1794811-58-
Veeprho ) Not specified ) Not specified
D5 (Major) details 7[1]
Pharmaffiliate  Niflumic Acid-  PA STI Inquire for N 1794811-58-
) ) Not specified
s d5 (Major) 067730 details 7[5]
LGC Niflumic Acid- TRC- N 1794811-58-
. 1 mg, 10 mg Not specified
Standards d5 (Major) N457502 7161171
Aladdin Niflumic Acid-  N395580- -~ 1794811-58-
S ) 1mg Not specified
Scientific d5 (Major) img 7[8]
Santa Cruz
) Niflumic Acid- Inquire for » 1794811-58-
Biotechnolog ) sc-216951 ) Not specified
d5 (Major) details 7
y
Technical Data
Property Value Reference
Chemical Formula C13H4DsF3N20:2 [5]
Molecular Weight 287.25 g/mol [5]
CAS Number 1794811-58-7 [5]
Appearance Tan Solid [5]
Storage 2-8°C Refrigerator [5]

Shipping Conditions

Ambient

[5]

Applications

Internal standard for clinical

mass spectrometry,

pharmacokinetic studies,

therapeutic drug monitoring.[1]

[2]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.medchemexpress.com/niflumic-acid-d5.html
https://www.pharmaffiliates.com/en/1794811-58-7-niflumic-acid-d5-major-pasti067730.html
https://www.lgcstandards.com/SG/en/Niflumic-Acid-d5-Major-/p/TRC-N457502
https://www.lgcstandards.com/TC/en/p/TRC-N457502
https://www.biocompare.com/11119-Chemicals-and-Reagents/20858466-Niflumic-Acid-d5-Major/
https://www.pharmaffiliates.com/en/1794811-58-7-niflumic-acid-d5-major-pasti067730.html
https://www.pharmaffiliates.com/en/1794811-58-7-niflumic-acid-d5-major-pasti067730.html
https://www.pharmaffiliates.com/en/1794811-58-7-niflumic-acid-d5-major-pasti067730.html
https://www.pharmaffiliates.com/en/1794811-58-7-niflumic-acid-d5-major-pasti067730.html
https://www.pharmaffiliates.com/en/1794811-58-7-niflumic-acid-d5-major-pasti067730.html
https://www.pharmaffiliates.com/en/1794811-58-7-niflumic-acid-d5-major-pasti067730.html
https://www.medchemexpress.com/niflumic-acid-d5.html
https://veeprho.com/impurities/niflumic-acid-d5-major/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Bioanalytical Method for Quantification of Niflumic Acid
in Plasma using LC-MS/MS

This section outlines a general methodology for the quantification of Niflumic acid in human
plasma using Niflumic Acid-d5 as an internal standard. This protocol is a representative
example and may require optimization for specific instrumentation and study requirements.

1. Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma in a microcentrifuge tube, add 20 pL of Niflumic Acid-d5
internal standard working solution (concentration to be optimized).

» Vortex for 10 seconds.

e Add 300 pL of acetonitrile to precipitate proteins.
» Vortex vigorously for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.
» Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.
2. LC-MS/MS Analysis
¢ Liquid Chromatography (LC):
o Column: Areversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 um).

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in
acetonitrile (B). The gradient program should be optimized to ensure good separation of
Niflumic acid and the internal standard from matrix components.
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o Flow Rate: 0.4 mL/min.
o Injection Volume: 5 pL.

o Column Temperature: 40°C.

e Mass Spectrometry (MS/MS):
o lonization: Electrospray lonization (ESI) in negative ion mode.
o Detection: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» Niflumic acid: Precursor ion (Q1) m/z — Product ion (Q3) m/z (to be determined by
infusion).

» Niflumic Acid-d5: Precursor ion (Q1) m/z - Product ion (Q3) m/z (to be determined by
infusion).

o Optimize MS parameters such as declustering potential, collision energy, and cell exit
potential for both the analyte and the internal standard.

3. Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA or
EMA) for linearity, accuracy, precision, selectivity, recovery, matrix effect, and stability.

Signaling Pathways and Mechanisms of Action

Niflumic acid has been shown to exert its biological effects through various signaling pathways.
The following diagrams illustrate two key pathways influenced by Niflumic acid.
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Caption: Niflumic Acid-induced apoptosis via the Caspase-8/Bid/Bax pathway.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b564338?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/Niﬂumic Acid Effect on ERK and MMPs\

nhibits expression of

ERK1/2

activates activates

MMP2 Activity MMP9 Activity

Cell Invasion &
Metastasis

Click to download full resolution via product page

Caption: Niflumic Acid inhibits the ERK1/2 signaling pathway, leading to reduced MMP2 and
MMP9 activity.[9][10]

Conclusion

Niflumic Acid-d5 is a readily available and essential tool for researchers in drug metabolism,
pharmacokinetics, and clinical chemistry. Its use as an internal standard ensures the accuracy
and reliability of quantitative bioanalytical methods. The information provided in this guide
serves as a comprehensive resource for the procurement and application of this stable isotope-
labeled compound. Researchers should always refer to the supplier's certificate of analysis for
batch-specific information on purity and isotopic enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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